1-Tert-butoxy-2-cyclopropoxy-4-(trifluoromethyl)benzene

• Molecular Formula: C14H17F3O2
• Molecular Weight: 274.28 g/mol
• IUPAC Name: 2-cyclopropyloxy-1-[(2-methylpropan-2-yl)oxy]-4-(trifluoromethyl)benzene
• InChI: InChI=1S/C14H17F3O2/c1-13(2,3)19-11-7-4-9(14(15,16)17)8-12(11)18-10-5-6-10/h4,7-8,10H,5-6H2,1-3H3
• InChI Key: QMRKRCNCAAIPLN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC1=C(C=C(C=C1)C(F)(F)F)OC2CC2

Description

1-Tert-butoxy-2-cyclopropoxy-4-(trifluoromethyl)benzene is an organic compound with the molecular formula C14H17F3O2 and a molecular weight of 274.28 g/mol . This compound is characterized by the presence of a tert-butoxy group, a cyclopropoxy group, and a trifluoromethyl group attached to a benzene ring. It is used in various chemical reactions and has applications in scientific research.

Preparation Methods

The synthesis of 1-Tert-butoxy-2-cyclopropoxy-4-(trifluoromethyl)benzene involves several steps. One common method includes the reaction of a suitable benzene derivative with tert-butyl alcohol, cyclopropyl alcohol, and a trifluoromethylating agent under specific conditions. The reaction typically requires a catalyst, such as a copper or palladium complex, to facilitate the formation of the desired product .

Industrial production methods may involve the use of continuous flow reactors to optimize reaction conditions and improve yield. These methods often require precise control of temperature, pressure, and reaction time to ensure the efficient production of the compound.

Chemical Reactions Analysis

1-Tert-butoxy-2-cyclopropoxy-4-(trifluoromethyl)benzene undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride to yield reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the tert-butoxy or cyclopropoxy groups are replaced by other nucleophiles under appropriate conditions.

Common reagents and conditions used in these reactions include organic solvents like dichloromethane or tetrahydrofuran, and reaction temperatures ranging from -78°C to room temperature. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-Tert-butoxy-2-cyclopropoxy-4-(trifluoromethyl)benzene has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules. Its unique functional groups make it valuable in the development of new chemical reactions and methodologies.

Biology: The compound can be used in the study of biological systems, particularly in understanding the interactions of trifluoromethyl-containing compounds with biological targets.

Medicine: Research into the medicinal properties of trifluoromethyl-containing compounds has shown potential for the development of new pharmaceuticals. This compound may serve as a precursor or intermediate in the synthesis of drug candidates.

Industry: It is used in the production of specialty chemicals and materials, where its unique properties contribute to the performance of the final products.

Mechanism of Action

The mechanism by which 1-Tert-butoxy-2-cyclopropoxy-4-(trifluoromethyl)benzene exerts its effects involves interactions with molecular targets such as enzymes or receptors. The trifluoromethyl group, in particular, is known to enhance the lipophilicity and metabolic stability of the compound, allowing it to interact more effectively with biological targets . The specific pathways involved depend on the context of its application, whether in chemical synthesis or biological research.

Comparison with Similar Compounds

1-Tert-butoxy-2-cyclopropoxy-4-(trifluoromethyl)benzene can be compared with other similar compounds, such as:

1-Tert-butyl-4-cyclopropoxy-2-(trifluoromethyl)benzene: This compound has a tert-butyl group instead of a tert-butoxy group, which may affect its reactivity and applications.

4-(tert-Butoxy)-1-cyclopropoxy-2-(trifluoromethyl)benzene: This is a positional isomer with the same functional groups but different positions on the benzene ring, leading to different chemical properties and reactivity.

The uniqueness of 1-Tert-butoxy-2-cyclopropoxy-4-(trifluoromethyl)benzene lies in its specific combination of functional groups and their positions on the benzene ring, which confer distinct chemical and physical properties.